Cas no 2228639-77-6 (2,2-difluoro-3-(4-nitrophenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(4-nitrophenyl)propanoic acid
• CAS No: 2228639-77-6
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 5814986
• PubChem ID: 165689815
• Update Time: 2025-08-05

2,2-difluoro-3-(4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(4-nitrophenyl)propanoic acid
• 2228639-77-6
• EN300-1946569

• Inchi： 1S/C9H7F2NO4/c10-9(11,8(13)14)5-6-1-3-7(4-2-6)12(15)16/h1-4H,5H2,(H,13,14)
• InChI Key： ZYCJYJKMIYZBCT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2-difluoro-3-(4-nitrophenyl)propanoic acid

Introduction to 2,2-difluoro-3-(4-nitrophenyl)propanoic acid (CAS No. 2228639-77-6)

2,2-difluoro-3-(4-nitrophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228639-77-6, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and pharmacological properties. This compound represents a promising scaffold for the development of novel therapeutic agents, particularly in the context of modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders.

The molecular structure of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid features a propanoic acid backbone substituted with two fluorine atoms at the 2-position and a 4-nitrophenyl group at the 3-position. The presence of fluorine atoms introduces electronic and steric effects that can significantly influence the compound's reactivity, solubility, and metabolic stability. The nitrophenyl moiety, on the other hand, serves as a pharmacophore that can interact with various biological targets, including enzymes and receptors involved in signal transduction pathways.

In recent years, there has been growing interest in fluorinated compounds for their potential applications in drug discovery. Fluorine atoms can enhance the binding affinity of small molecules to their targets by increasing lipophilicity and reducing metabolic degradation. Additionally, fluorine substitution can alter the pharmacokinetic properties of a compound, leading to improved bioavailability and prolonged half-life. The combination of these effects makes 2,2-difluoro-3-(4-nitrophenyl)propanoic acid an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid is its potential as a precursor for synthesizing more complex derivatives with tailored biological activities. Researchers have demonstrated that this compound can be modified through various chemical transformations to yield novel analogs with enhanced potency or selectivity. For instance, the carboxylic acid group can be esterified or amidated to improve solubility or bioavailability, while the nitrophenyl group can be reduced to an amine or converted into other functional moieties to explore different pharmacological pathways.

Recent studies have highlighted the therapeutic potential of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid in modulating inflammatory responses. In vitro experiments have shown that this compound can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of pain and inflammation, making them attractive targets for anti-inflammatory drug development. Furthermore, preclinical studies have suggested that derivatives of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid may have neuroprotective properties, making them relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid presents unique challenges due to its fluorinated and nitro-substituted structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only facilitate the production of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid but also provide a foundation for developing other fluorinated carboxylic acids with similar pharmacological profiles.

The pharmacological evaluation of 2,2-difluoro-3-(4-nitrophenyl)propanoic acid has revealed several promising characteristics. In animal models of inflammation and pain, this compound has demonstrated significant anti-inflammatory and analgesic effects without causing notable side effects. These findings suggest that 2,2-difluoro-3-(4-nitrophenyl)propanoic acid could be a valuable lead compound for developing new therapeutic agents targeting inflammatory diseases. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.

The future prospects for 2,2-difluoro-3-(4-nitrophenyl)propanoic acid are exciting given its versatile structure and potential therapeutic applications. Ongoing research is focused on optimizing its chemical properties to enhance bioavailability and reduce toxicity. Furthermore, computational modeling techniques are being employed to predict how structural modifications might affect its biological activity. These efforts aim to accelerate the discovery of novel derivatives with improved pharmacological profiles.

In conclusion, 2228639-77-6 represents a significant advancement in medicinal chemistry due to its unique structural features and promising therapeutic applications. Its potential as a scaffold for developing novel anti-inflammatory and neuroprotective agents underscores its importance in drug discovery efforts. As research continues to uncover new insights into its pharmacology, 2228639-77-6 is poised to play a crucial role in shaping future treatments for various human diseases.